Cas no 118609-38-4 (D-Threonine,N-[[1-(9H-fluoren-9-yl)ethoxy]carbonyl]-)

• Product Name: D-Threonine,N-[[1-(9H-fluoren-9-yl)ethoxy]carbonyl]-
• CAS No: 118609-38-4
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 136994
• Update Time: 2025-05-23

D-Threonine,N-[[1-(9H-fluoren-9-yl)ethoxy]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Threonine,N-[[1-(9H-fluoren-9-yl)ethoxy]carbonyl]-
• Fmoc-D-threonine
• Fmoc-d-thr-oh
• Fmoc-D-Thr-OHH2O
• (2R,3S)
• FMOC-D-THR
• FMOC-D-THR BR
• N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-threonine
• N-ALPHA-(9-FLUORENYLMETHOXYCARBONYL)-D-THREONINE
• N-ALPHA-FMOC-D-THREONINE
• N-[[1-(9H-Fluoren-9-yl)ethoxy]carbonyl]-D-threonine
• (2R,3S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-hydroxybutanoic acid
• N-ALPHA-FMOC-D-THREONINE / (2R,3S)
• Fmoc-D-threonine≥ 97% (HPLC)

• Inchi： 1S/C20H21NO5/c1-11(22)18(19(23)24)21-20(25)26-12(2)17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-12,17-18,22H,1-2H3,(H,21,25)(H,23,24)/t11-,12?,18+/m0/s1
• InChI Key： WTJDYFSSQGHDKW-APGDPANTSA-N
• SMILES： C(O)(=O)[C@@H]([C@@H](O)C)NC(OC(C1C2=C(C=CC=C2)C2=C1C=CC=C2)C)=O

Computed Properties

• Exact Mass: 341.12637
• Monoisotopic Mass: 341.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2

Experimental Properties

• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 596.5ºC at 760 mmHg
• Flash Point: 314.6ºC
• Refractive Index: 1.617
• Solubility: Almost insoluble (0.053 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water (0.053 g/L) (25°C).
• PSA: 95.86
• LogP: 2.75000
• pka: 3.49±0.10(Predicted)
• Solubility: Sparingly soluble in water (0.053 g/L) (25°C).

D-Threonine,N-[[1-(9H-fluoren-9-yl)ethoxy]carbonyl]- Security Information

• Storage Condition：Store at RT.

Additional information on D-Threonine,N-[[1-(9H-fluoren-9-yl)ethoxy]carbonyl]-

D-Threonine, N-[ [1-(9H-fluoren-9-yl)ethoxy]carbonyl ]: A Comprehensive Overview

D-Threonine, also known as (R)-threonine, is an essential amino acid that plays a critical role in various biological processes, including protein synthesis and metabolism. The compound with CAS No. 118609-38-4, specifically D-Threonine, N-[ [1-(9H-fluoren-9-yl)ethoxy]carbonyl ], represents a modified form of threonine with a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino terminus. This modification is commonly used in peptide synthesis to facilitate controlled deprotection during the synthesis process.

The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS), offering excellent stability under basic conditions while being easily removable under acidic conditions, such as treatment with trifluoroacetic acid (TFA). The incorporation of the Fmoc group into D-threonine enhances its utility in peptide synthesis by providing precise control over the sequence of amino acids during the assembly of complex peptides and proteins.

Recent advancements in peptide chemistry have further highlighted the importance of D-threonine derivatives like this compound in drug discovery and biotechnology applications. For instance, researchers have explored the use of Fmoc-protected amino acids in the synthesis of bioactive peptides that target specific receptors or enzymes, potentially leading to novel therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, D-threonine derivatives have been investigated for their potential in materials science and nanotechnology. The unique properties of these compounds, including their ability to form self-assembled structures and their compatibility with various chemical modifications, make them promising candidates for applications in drug delivery systems and biosensors.

From a structural perspective, D-threonine differs from its L-isomer counterpart by the configuration of its chiral center at the alpha-carbon. This stereochemical difference can significantly influence the biological activity and pharmacokinetic properties of peptides containing D-threonine residues. Recent studies have demonstrated that incorporating D-amino acids into peptide sequences can enhance stability against proteolytic degradation while maintaining or even improving bioactivity.

The synthesis of D-threonine derivatives like this compound typically involves multi-step processes that include isolation or synthesis of the parent amino acid, followed by selective protection of the amino terminus with the Fmoc group. Modern synthetic methods often employ efficient coupling reagents and purification techniques to ensure high yields and purity levels, which are critical for downstream applications such as peptide assembly or analytical studies.

In terms of characterization, advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to confirm the identity and purity of Fmoc-D-threonine derivatives. These techniques provide valuable insights into the molecular structure and quality of the compound, ensuring its suitability for use in demanding applications like peptide synthesis or biochemical assays.

Looking ahead, ongoing research continues to explore new ways to leverage D-threonine derivatives for innovative applications across various fields. For example, researchers are investigating their potential use in developing next-generation vaccines, where precise control over peptide sequences is essential for eliciting strong immune responses while minimizing adverse effects.

In conclusion, D-threonine with an Fmoc protecting group represents a versatile building block for modern peptide chemistry and biotechnology research. Its unique properties and compatibility with established synthetic methods make it an invaluable tool for advancing our understanding of peptide structure-function relationships and developing novel therapeutic agents.